Cas no 2229639-82-9 (tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate
• CAS No: 2229639-82-9
• MF: C₁₃H₂₄BrNO₃
• MW: 322.238563537598
• CID: 5960362
• PubChem ID: 165689215
• Update Time: 2025-06-08

tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate
• 2229639-82-9
• EN300-1901264

• Inchi： 1S/C13H24BrNO3/c1-12(2,3)18-11(16)15-6-7-17-8-10(15)13(4,5)9-14/h10H,6-9H2,1-5H3
• InChI Key： YITMYZSVINPRCG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1COCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.09396g/mol
• Monoisotopic Mass: 321.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate

Tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate (CAS No. 2229639-82-9): An Overview of Its Structure, Synthesis, and Applications

Tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate (CAS No. 2229639-82-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, a brominated alkyl chain, and a morpholine ring. These features contribute to its potential applications in various chemical and biological processes.

The molecular formula of tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate is C₁₅H₂₇BrNO₃, and its molecular weight is approximately 345.3 g/mol. The compound's structure can be visualized as a tert-butyl ester of a morpholine carboxylic acid, with a brominated alkyl substituent attached to the morpholine ring. This combination of functional groups provides the molecule with unique chemical properties and reactivity profiles.

In terms of synthesis, tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate can be prepared through a multi-step process involving the reaction of tert-butyl morpholine-4-carboxylate with 1-bromo-2-methylpropane. The synthesis typically involves the formation of an intermediate alkyl halide, followed by nucleophilic substitution to introduce the brominated alkyl group onto the morpholine ring. This process requires careful control of reaction conditions to ensure high yields and purity.

Recent research has highlighted the potential applications of tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate in various fields. In medicinal chemistry, this compound has been explored as a building block for the synthesis of bioactive molecules. The brominated alkyl group can serve as a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores or functional groups that can enhance the biological activity of the final product.

In addition to its use in medicinal chemistry, tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate has also found applications in materials science and catalysis. The morpholine ring and tert-butyl ester groups contribute to the compound's solubility and stability, making it suitable for use in various organic reactions and polymerization processes. Recent studies have demonstrated its utility as a ligand in transition metal-catalyzed reactions, where it can improve catalyst efficiency and selectivity.

The physical properties of tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate are also noteworthy. It is typically obtained as a white solid with a melting point ranging from 70°C to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

Safety considerations are an important aspect when handling tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate. While it is not classified as a hazardous material, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, tert-butyl 3-(1-bromo-2-methylpropan-2-yl)morpholine-4-carboxylate (CAS No. 2229639-82-9) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical processes and their practical implications.